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CAS No.: 6976-07-4

Cat. No.: B1621753

Get Quote

Introduction
N-p-Tolyl-guanidine hydrochloride is a versatile organic compound with applications in pharmaceutical development, agrochemicals, and polymer s

chemical entity intended for use in regulated industries, a thorough understanding of its stability under various environmental conditions is paramount

provides a comprehensive framework for assessing the stability of N-p-Tolyl-guanidine hydrochloride, offering insights into its potential degradation

robust methodologies for establishing a comprehensive stability profile. This document is intended for researchers, scientists, and drug development 

characterization and formulation of this compound.

Physicochemical Properties and Intrinsic Stability Considerations
N-p-Tolyl-guanidine hydrochloride is the salt of a strong organic base, guanidine, substituted with a p-tolyl group. The guanidinium cation is resona

contributes to its overall stability. However, the presence of the aromatic amine and the guanidine functional group itself introduces potential liabilities 

Property Value/Information Source

CAS Number 6976-07-4 [2]

Molecular Formula C₈H₁₂ClN₃ N/A

Molecular Weight 185.66 g/mol N/A

Appearance White to off-white crystalline solid General knowledge

pKa (Guanidinium group) ~13.6 (for guanidinium) General knowledge

The high pKa of the guanidinium group indicates that it will be protonated and exist as the hydrochloride salt under typical physiological and formulatio

the compound is intrinsically linked to the integrity of the C-N bonds within the guanidine core and the aromatic ring.

Potential Degradation Pathways
Based on the chemical structure of N-p-Tolyl-guanidine hydrochloride, several degradation pathways can be anticipated under forced stress condit

potential pathways is crucial for designing appropriate stability studies and for the identification of potential degradants.

Hydrolytic Degradation
Guanidines are susceptible to hydrolysis, with the rate being influenced by pH.[3][4]

Acid-Catalyzed Hydrolysis: Under acidic conditions, the guanidinium ion is stable. However, at elevated temperatures, hydrolysis can occur via nuc

the central carbon atom of the guanidinium group. This can lead to the formation of p-tolylurea and ammonia, followed by further hydrolysis of p-toly

carbon dioxide.[5]
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Base-Catalyzed Hydrolysis: In alkaline conditions, the deprotonated N-p-tolyl-guanidine is more susceptible to nucleophilic attack by hydroxide ions

generally faster than acid-catalyzed hydrolysis and is expected to yield p-tolylurea and subsequently p-toluidine.[7]

Caption: Proposed hydrolytic degradation pathways.

Oxidative Degradation
The aromatic amine and the guanidine moiety are potential sites for oxidation. Aromatic amines can be susceptible to oxidation, which can lead to the

degradation products.[8] The reaction with oxidizing agents such as hydrogen peroxide can lead to the formation of N-oxides or hydroxylated species

Photolytic Degradation
Aromatic amines can undergo photodegradation upon exposure to UV light.[9] This can involve complex radical-mediated reactions, potentially leadin

formation of colored impurities. The p-tolyl group may also be susceptible to photochemical reactions.

Thermal Degradation
At elevated temperatures, guanidinium salts can decompose.[10] The decomposition of N-p-Tolyl-guanidine hydrochloride is likely to involve the lo

fragmentation of the molecule. Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) 

the onset of thermal decomposition.[11][12][13]

Forced Degradation Studies: A Practical Approach
Forced degradation studies are essential to identify the likely degradation products and to develop and validate a stability-indicating analytical method

proposed for N-p-Tolyl-guanidine hydrochloride.

General Considerations
Analyte Concentration: A stock solution of N-p-Tolyl-guanidine hydrochloride (e.g., 1 mg/mL) should be prepared in a suitable solvent (e.g., meth

Stress Conditions: The stress conditions should be severe enough to induce degradation (typically 5-20%) but not so harsh as to cause complete d

Controls: A control sample (unstressed) should be analyzed alongside the stressed samples.

Analysis: A stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV detection, should be used to 

[15][16][17][18]

Experimental Protocols

Stress Condition Protocol

Acid Hydrolysis
1. To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. 2. Heat at 60°C

neutralize with 0.1 M NaOH, and dilute to a suitable concentration for an

Base Hydrolysis
1. To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. 2. Keep at ro

24 hours. 3. Cool, neutralize with 0.1 M HCl, and dilute for analysis.

Oxidative Degradation
1. To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. 2. Keep at room 

hours, protected from light. 3. Dilute for analysis.

Photolytic Degradation

1. Expose a solution of the compound in a quartz cuvette to a calibrated

ICH option 1 or 2). 2. Simultaneously, keep a control sample in the dark

samples at appropriate time points.

Thermal Degradation (Solid State)

1. Place a known amount of the solid compound in a controlled tempera

temperature below its melting point (e.g., 80°C) for a specified period. 2

in a suitable solvent for analysis.

Thermal Degradation (Solution)
1. Heat a solution of the compound at a controlled temperature (e.g., 60

period. 2. Cool and analyze.
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graph Forced_Degradation_Workflow {

rankdir=TB;

node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#202124"];

edge [fontname="Arial", fontsize=9];

Start [label="N-p-Tolyl-guanidine HCl Stock Solution", shape=ellipse, style=filled, fillcolor="#4285F4", fontc

Stress [label="Apply Stress Conditions", shape=diamond, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF

Acid [label="Acid Hydrolysis"];

Base [label="Base Hydrolysis"];

Oxidation [label="Oxidation"];

Photo [label="Photolysis"];

Thermal [label="Thermal"];

Analysis [label="Stability-Indicating HPLC Analysis", shape=parallelogram, style=filled, fillcolor="#34A853", 

End [label="Identify & Quantify Degradants", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202

Start -> Stress;

Stress -> Acid;

Stress -> Base;

Stress -> Oxidation;

Stress -> Photo;

Stress -> Thermal;

Acid -> Analysis;

Base -> Analysis;

Oxidation -> Analysis;

Photo -> Analysis;

Thermal -> Analysis;

Analysis -> End;

}

Caption: General workflow for forced degradation studies.

Development of a Stability-Indicating Analytical Method
A robust stability-indicating HPLC method is essential for accurately quantifying the parent compound and its degradation products.

Method Development Strategy
Column Selection: A reversed-phase C18 column is a good starting point due to the aromatic nature of the compound.

Mobile Phase Selection: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an organic modifier (e.g., ace

recommended to achieve good separation of the parent compound and its more polar or non-polar degradation products.

Detection: UV detection at a wavelength where the parent compound and potential degradation products have significant absorbance (e.g., around

employed. A photodiode array (PDA) detector is highly recommended to assess peak purity.

Method Optimization: The gradient profile, flow rate, and column temperature should be optimized to achieve adequate resolution (>1.5) between t

degradation product peaks.

Validation of the Stability-Indicating Method
The developed method must be validated according to ICH guidelines (Q2(R1)) to demonstrate its suitability for its intended purpose. Key validation p

Specificity: The ability to assess the analyte unequivocally in the presence of its potential degradation products. This is demonstrated by analyzing 

Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.
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Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with a suitable leve

linearity.

Accuracy: The closeness of the test results obtained by the method to the true value.

Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous 

Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Summary of Expected Stability Profile and Recommendations
Based on the chemical principles discussed, the following stability profile for N-p-Tolyl-guanidine hydrochloride can be anticipated:

Condition Expected Stability Key Degradation Products

Solid State (Room Temp, Protected from Light/Moisture) Likely stable Minimal degradation

Aqueous Solution (Neutral pH, Room Temp) Moderately stable Slow hydrolysis to p-tolylurea

Acidic Solution (Elevated Temp) Susceptible to hydrolysis p-Tolylurea, p-Toluidine

Alkaline Solution Prone to rapid hydrolysis p-Tolylurea, p-Toluidine

Oxidative Conditions Potentially unstable N-oxides, hydroxylated species

Photolytic Conditions Potentially unstable Colored impurities, polymers

Elevated Temperature Susceptible to decomposition Fragmentation products

Recommendations for Storage and Handling:

Store N-p-Tolyl-guanidine hydrochloride in a well-closed container, protected from light and moisture.

For solutions, use freshly prepared buffers and avoid prolonged storage, especially at alkaline pH.

When used in formulations, compatibility with excipients should be thoroughly evaluated.

Conclusion
This technical guide provides a comprehensive roadmap for investigating the stability of N-p-Tolyl-guanidine hydrochloride. By systematically perfo

studies and developing a validated stability-indicating analytical method, researchers and drug development professionals can gain a thorough under

degradation profile. This knowledge is fundamental for ensuring the quality, safety, and efficacy of any product containing this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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